Cas no 1932799-41-1 (Pyrrolidine, 4-fluoro-2-(1-methylethyl)-, (2R,4S)-)

• Product Name: Pyrrolidine, 4-fluoro-2-(1-methylethyl)-, (2R,4S)-
• CAS No: 1932799-41-1
• MF: C₇H₁₄FN
• MW: 131.191165447235
• CID: 5211602
• Update Time: 2025-06-08

Pyrrolidine, 4-fluoro-2-(1-methylethyl)-, (2R,4S)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 4-fluoro-2-(1-methylethyl)-, (2R,4S)-

• Inchi： 1S/C7H14FN/c1-5(2)7-3-6(8)4-9-7/h5-7,9H,3-4H2,1-2H3/t6-,7+/m0/s1
• InChI Key： ZFUNDLNSEYGRHS-NKWVEPMBSA-N
• SMILES： N1C[C@@H](F)C[C@@H]1C(C)C

Additional information on Pyrrolidine, 4-fluoro-2-(1-methylethyl)-, (2R,4S)-

Introduction to Pyrrolidine, 4-fluoro-2-(1-methylethyl)-, (2R,4S) and Its Applications in Modern Chemical Biology

Pyrrolidine, 4-fluoro-2-(1-methylethyl)-, (2R,4S), identified by the CAS number 1932799-41-1, is a fluorinated pyrrolidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities, making it a valuable scaffold for drug discovery and development. The presence of both fluorine and isopropyl substituents in its structure imparts unique electronic and steric properties, which can be exploited to modulate its interactions with biological targets.

The stereochemistry of (2R,4S)-Pyrrolidine, 4-fluoro-2-(1-methylethyl)- is particularly noteworthy, as the precise arrangement of substituents can significantly influence its pharmacological profile. In recent years, there has been growing interest in the development of enantiomerically pure compounds due to their improved efficacy and reduced side effects. The (2R,4S) configuration of this molecule has been studied for its potential applications in the synthesis of chiral drugs and ligands for enzyme inhibition.

One of the most compelling aspects of Pyrrolidine, 4-fluoro-2-(1-methylethyl)-, (2R,4S) is its versatility as a building block in medicinal chemistry. The fluorine atom at the 4-position enhances the lipophilicity of the molecule while also serving as a handle for further functionalization. This makes it an ideal candidate for designing novel compounds with enhanced binding affinity and metabolic stability. Recent studies have demonstrated its utility in the development of kinase inhibitors, where the fluorine substituent plays a crucial role in improving selectivity and potency.

Moreover, the isopropyl group at the 2-position introduces steric hindrance, which can be leveraged to optimize interactions with biological targets. This feature has been exploited in the design of small-molecule probes for studying protein-protein interactions. The compound has been used in fragment-based drug discovery initiatives, where its ability to bind to specific pockets within target proteins provides valuable insights into molecular recognition processes.

Recent advancements in computational chemistry have further enhanced the understanding of (2R,4S)-Pyrrolidine, 4-fluoro-2-(1-methylethyl)-'s behavior. Molecular dynamics simulations and quantum mechanical calculations have revealed that the fluorine atom significantly affects the conformational flexibility of the molecule. This information is crucial for rational drug design, as it allows researchers to predict how modifications to the structure will impact its biological activity.

The compound's potential applications extend beyond kinase inhibitors. It has been explored as a precursor in the synthesis of G-protein coupled receptor (GPCR) ligands, which are involved in a myriad of physiological processes. The combination of fluorine and isopropyl groups makes it an attractive candidate for developing biased agonists or antagonists that can selectively modulate specific signaling pathways.

In addition to its role in drug discovery, Pyrrolidine, 4-fluoro-2-(1-methylethyl)-, (2R,4S) has found applications in materials science. Its unique structural features make it suitable for designing liquid crystals and organic semiconductors. The fluorine substituent enhances thermal stability, while the chiral center provides opportunities for creating optically active materials with tailored properties.

The synthesis of (2R,4S)-Pyrrolidine, 4-fluoro-2-(1-methylethyl)- presents both challenges and opportunities for synthetic chemists. Traditional methods often rely on chiral auxiliaries or catalysts to achieve high enantiomeric purity. However, recent developments in asymmetric catalysis have opened up new avenues for more efficient and sustainable synthesis routes. These advancements are not only improving yields but also reducing waste generation.

One particularly promising approach involves transition-metal-catalyzed reactions that can selectively install both fluorine and isopropyl groups with high fidelity. Such methods are not only more efficient but also align with green chemistry principles by minimizing hazardous byproducts. The use of palladium or copper catalysts has enabled researchers to achieve complex transformations under mild conditions.

The growing body of research on Pyrrolidine derivatives like (2R,^4S)-Pyrrolidine, 4-fluoro-2-(1-methylethyl)- underscores their importance as versatile tools in chemical biology and pharmaceutical development. As our understanding of their properties continues to expand, so too will their applications across various disciplines.